Cas no 53830-18-5 (9-ethyl-3,6-dinitro-9H-Carbazole)

9-ethyl-3,6-dinitro-9H-Carbazole structure
53830-18-5 structure
9-ethyl-3,6-dinitro-9H-Carbazole
53830-18-5
C14H11N3O4
285.25484
1113622
625246

9-ethyl-3,6-dinitro-9H-Carbazole Properties

Names and Identifiers

    • 9-ethyl-3,6-dinitro-9H-Carbazole
    • 9-ethyl-3,6-dinitrocarbazole
    • 3,6-Dinitro-9-ethyl-carbazole
    • SCHEMBL148001
    • DTXSID50347730
    • AKOS003653914
    • 9-Ethyl-3,6-dinitro-9H-carbazole #
    • 53830-18-5
    • XMYZULFVNDPXLC-UHFFFAOYSA-N
    • 9-Ethyl-3,6-dinitro-9H-carbazole
    • +Expand
    • XMYZULFVNDPXLC-UHFFFAOYSA-N
    • InChI=1S/C14H11N3O4/c1-2-15-13-5-3-9(16(18)19)7-11(13)12-8-10(17(20)21)4-6-14(12)15/h3-8H,2H2,1H3
    • CCN1C2=C(C=C(C=C2)[N+](=O)[O-])C3=C1C=CC(=C3)[N+](=O)[O-]

Computed Properties

  • 285.07495584g/mol
  • 0
  • 4
  • 1
  • 285.07495584g/mol
  • 21
  • 395
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 3.3
  • 96.6Ų

9-ethyl-3,6-dinitro-9H-Carbazole Synthesis

Synthetic Circuit 1

86-28-2 86-28-2
53830-18-5 53830-18-5
111199-63-4 111199-63-4
57044-60-7 57044-60-7
86-20-4 86-20-4
Reaction Conditions
1.1 Reagents: Nitric acid Solvents: 1,2-Dichloroethane ,  Water
Reference
Nitration of carbazole and N-alkylcarbazoles
Zhang, Shufen; et al, Dyes and Pigments, 1995, 27(4), 287-96

Synthetic Circuit 2

86-74-8 86-74-8
74-96-4 74-96-4
53830-18-5 53830-18-5
111199-63-4 111199-63-4
57044-60-7 57044-60-7
86-20-4 86-20-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Benzenemethanaminium, N,N,N-triethyl-, perchlorate (1:1) Solvents: Benzene ,  Water
2.1 Reagents: Nitric acid Solvents: 1,2-Dichloroethane ,  Water
Reference
Nitration of carbazole and N-alkylcarbazoles
Zhang, Shufen; et al, Dyes and Pigments, 1995, 27(4), 287-96

9-ethyl-3,6-dinitro-9H-Carbazole Raw materials

9-ethyl-3,6-dinitro-9H-Carbazole Preparation Products

9-ethyl-3,6-dinitro-9H-Carbazole Related Literature

53830-18-5 (9-ethyl-3,6-dinitro-9H-Carbazole) Related Products

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